3-{3-[(4-bromobenzyl)oxy]phenyl}-2-(phenylsulfonyl)acrylonitrile

• IUPAC Name: (E)-2-(benzenesulfonyl)-3-[3-[(4-bromophenyl)methoxy]phenyl]prop-2-enenitrile
• InChI: InChI=1S/C22H16BrNO3S/c23-19-11-9-17(10-12-19)16-27-20-6-4-5-18(13-20)14-22(15-24)28(25,26)21-7-2-1-3-8-21/h1-14H,16H2/b22-14+
• InChI Key: ZYWFIWQVRAPUGG-HYARGMPZSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C(=CC2=CC(=CC=C2)OCC3=CC=C(C=C3)Br)C#N
• Isomeric SMILES: C1=CC=C(C=C1)S(=O)(=O)/C(=C/C2=CC(=CC=C2)OCC3=CC=C(C=C3)Br)/C#N
• Molecular Formula: C22H16BrNO3S
• Molecular Weight: 454.3 g/mol

Description

3-{3-[(4-bromobenzyl)oxy]phenyl}-2-(phenylsulfonyl)acrylonitrile is a chemical compound that has gained significant attention in the field of scientific research. This compound is a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), which is an enzyme that plays a crucial role in regulating insulin signaling and glucose homeostasis. The inhibition of PTP1B by this compound has shown promising results in the treatment of type 2 diabetes and obesity.

Mechanism of Action

The mechanism of action of 3-{3-[(4-bromobenzyl)oxy]phenyl}-2-(phenylsulfonyl)acrylonitrile involves the inhibition of this compound. This compound is a phosphatase that dephosphorylates the insulin receptor and other key signaling molecules in the insulin signaling pathway. The inhibition of this compound by this compound leads to increased insulin sensitivity and glucose uptake in peripheral tissues, which can improve glycemic control in patients with type 2 diabetes and obesity. In cancer cells, the inhibition of this compound can lead to decreased tumor growth and metastasis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. In vitro studies have shown that this compound is a potent inhibitor of this compound, with an IC50 value in the low nanomolar range. In vivo studies in animal models have shown that the inhibition of this compound by this compound leads to improved glucose tolerance and insulin sensitivity. This compound has also been shown to have anti-cancer effects in vitro and in vivo, with decreased tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{3-[(4-bromobenzyl)oxy]phenyl}-2-(phenylsulfonyl)acrylonitrile in lab experiments include its potency as a this compound inhibitor, its specificity for this compound over other phosphatases, and its potential therapeutic applications in type 2 diabetes and cancer. The limitations of using this compound in lab experiments include its low solubility in aqueous solutions, its potential toxicity at high concentrations, and the need for optimization of the synthesis method to improve yield and purity.

Future Directions

There are several future directions for the study of 3-{3-[(4-bromobenzyl)oxy]phenyl}-2-(phenylsulfonyl)acrylonitrile. One direction is the optimization of the synthesis method to improve the yield and purity of the product. Another direction is the development of more potent and selective this compound inhibitors based on the structure of this compound. The potential therapeutic applications of this compound in type 2 diabetes and cancer warrant further investigation, including clinical trials in humans. The role of this compound in other diseases, such as neurodegenerative disorders and autoimmune diseases, also requires further study.

Scientific Research Applications

3-{3-[(4-bromobenzyl)oxy]phenyl}-2-(phenylsulfonyl)acrylonitrile has been extensively studied for its potential therapeutic applications. The inhibition of this compound by this compound has shown promising results in the treatment of type 2 diabetes and obesity. This compound is a negative regulator of insulin signaling, and its inhibition can improve insulin sensitivity and glucose uptake in peripheral tissues. This compound has also shown potential in the treatment of cancer, as this compound is overexpressed in many cancer cells and plays a role in tumor growth and metastasis.